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Compound of Interest

Compound Name: 2-Amino-4,6-di-tert-butylphenol

Cat. No.: B167885 Get Quote

An In-depth Technical Guide to 2-Amino-4,6-di-
tert-butylphenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Amino-4,6-di-tert-butylphenol, a key intermediate in pharmaceutical

synthesis. The information is presented to support research and development activities, with a

focus on structured data, detailed experimental protocols, and visual representations of

synthetic pathways.

Core Compound Identification
IUPAC Name: 2-Amino-4,6-di-tert-butylphenol[1] Synonyms: 5-Amino-2,4-di-tert-butylphenol,

2,4-di-tert-butyl-5-aminophenol[2][3] CAS Number: 1643-39-6[1][4]

Physical and Chemical Properties
The physical and chemical properties of 2-Amino-4,6-di-tert-butylphenol are summarized in

the table below. It is important to note that while some experimental data is available, certain

properties are based on predictions and data from structurally similar compounds.
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Property Value Source

Molecular Formula C₁₄H₂₃NO [1][4]

Molecular Weight 221.34 g/mol [1][4]

Appearance Off-white to pink or grey solid [3][5]

Melting Point 164-165 °C [4]

Boiling Point 319.7 ± 30.0 °C (Predicted) [3]

Density 0.990 ± 0.06 g/cm³ (Predicted) [3]

Solubility

Soluble in ethanol, ether, and

chloroform; almost insoluble in

cold water.

[6]

pKa 11.63 ± 0.23 (Predicted) [3]

Spectral Data
Detailed spectral analysis is crucial for the identification and characterization of 2-Amino-4,6-
di-tert-butylphenol. Below are the available spectral data.
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Technique Data

¹H NMR

(400 MHz, DMSO-d₆) δ 8.64 (s, 1H, OH), 6.84

(s, 1H, Ar-H), 6.08 (s, 1H, Ar-H), 4.39 (s, 2H,

NH₂), 1.27 (m, 18H, 2 x -C(CH₃)₃)[5][7]

¹³C NMR

While specific data for 2-Amino-4,6-di-tert-

butylphenol is not readily available, typical

chemical shifts for similar aromatic compounds

suggest signals in the regions of 110-150 ppm

for aromatic carbons, and around 30-35 ppm for

the tert-butyl carbons.

Mass Spectrometry ESI-MS: m/z 222.4 [M+H]⁺[5][7]

Infrared (IR)

The FTIR spectrum is expected to show

characteristic absorption bands for O-H, N-H, C-

H (aromatic and aliphatic), and C=C (aromatic)

stretching and bending vibrations.[5]

Experimental Protocols
Synthesis of 2-Amino-4,6-di-tert-butylphenol
A common and well-documented method for the synthesis of 2-Amino-4,6-di-tert-butylphenol
involves the reduction of its nitro precursor, 2,4-di-tert-butyl-5-nitrophenol.[5][8]

Reaction: Reduction of 2,4-di-tert-butyl-5-nitrophenol

Materials:

2,4-di-tert-butyl-5-nitrophenol

Ethanol

Ammonium formate

Palladium on activated carbon (5% wt.)

Celite
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Procedure:

To a refluxing solution of 2,4-di-tert-butyl-5-nitrophenol (1.86 g, 7.40 mmol) and ammonium

formate (1.86 g) in ethanol (75 mL), add 5% palladium on activated carbon (900 mg).[5][7]

Stir the reaction mixture at reflux for 2 hours.[5][7]

After the reaction is complete, cool the mixture to room temperature.[5][7]

Filter the reaction mixture through a pad of Celite to remove the palladium catalyst.[5][7]

Wash the Celite pad with methanol.

Combine the filtrates and concentrate them under reduced pressure to yield 5-amino-2,4-di-

tert-butyl-phenol as a grey solid (1.66 g, quantitative yield).[5][7]

An alternative procedure involves the use of hydrogen gas under pressure with a palladium on

carbon catalyst.[8]

Procedure using Hydrogen Gas:

Charge a reactor with 2,4-di-tert-butyl-5-nitrophenol (100 g), Ethyl acetate (800 ml), and 5%

Pd/C (5 g) at 30±5°C.[8]

Stir the reaction mass for 20 hours under a hydrogen gas pressure of 4-5 kg/cm ² at 30±5°C.

[8]

Filter the reaction mass through a hyflow bed and wash with ethyl acetate.[8]

To the filtrate, add an aqueous sodium chloride solution and stir for 15 minutes at 30±5℃.[8]

Separate the organic and aqueous layers. Dry the organic layer with sodium sulphate.[8]

Distill the organic layer under vacuum below 45℃ and co-distill with cyclohexane below

50℃.[8]

To the obtained compound, add cyclohexane and stir for 60 minutes at 30±5℃.[8]
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Filter the reaction mass and wash with cyclohexane to obtain the title compound.[8]

Role in Drug Development
2-Amino-4,6-di-tert-butylphenol is a crucial intermediate in the synthesis of Ivacaftor (trade

name Kalydeco), a drug used for the treatment of cystic fibrosis in patients with specific

mutations in the CFTR gene.[8][9] Ivacaftor's molecular structure is N-(2,4-di-tert-butyl-5-

hydroxyphenyl)-1,4-dihydro-4-oxoquinoline-3-carboxamide.[9] The 2-Amino-4,6-di-tert-
butylphenol moiety provides the di-tert-butylphenol part of the final drug molecule.[9] The

synthesis involves the coupling of 2-Amino-4,6-di-tert-butylphenol with a quinoline carboxylic

acid derivative.[4][10]

Visualizations
The following diagrams, generated using Graphviz, illustrate key processes involving 2-Amino-
4,6-di-tert-butylphenol.

2,4-di-tert-butyl-5-nitrophenol Pd/C, H₂ or
Ammonium Formate

Reduction
2-Amino-4,6-di-tert-butylphenol

Click to download full resolution via product page

Caption: Synthesis of 2-Amino-4,6-di-tert-butylphenol.
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Key Intermediates

Coupling Reaction

2-Amino-4,6-di-tert-butylphenol

Amide Bond Formation

4-Oxo-1,4-dihydroquinoline-3-carboxylic acid

Ivacaftor

Final Product Synthesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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